Cas no 280582-33-4 (4-anilino-5-cyano-2-(methylthio)pyrimidine)
280582-33-4 structure
Product Name:4-anilino-5-cyano-2-(methylthio)pyrimidine
CAS No:280582-33-4
MF:C12H10N4S
MW:242.299600124359
CID:2143543
PubChem ID:18768038
Update Time:2025-04-21
4-anilino-5-cyano-2-(methylthio)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-anilino-5-cyano-2-(methylthio)pyrimidine
- DB-332097
- SCHEMBL5257876
- 280582-33-4
-
- Inchi: 1S/C12H10N4S/c1-17-12-14-8-9(7-13)11(16-12)15-10-5-3-2-4-6-10/h2-6,8H,1H3,(H,14,15,16)
- InChI Key: BOWGVWDAJPPVQQ-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C#N)C(=N1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 242.06261751Da
- Monoisotopic Mass: 242.06261751Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 86.9Ų
4-anilino-5-cyano-2-(methylthio)pyrimidine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
280582-33-4 (4-anilino-5-cyano-2-(methylthio)pyrimidine) Related Products
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